Cas no 837-52-5 (7-Chloro-4-(piperazin-1-yl)quinoline)

7-Chloro-4-(piperazin-1-yl)quinoline structure
837-52-5 structure
Product Name:7-Chloro-4-(piperazin-1-yl)quinoline
CAS No:837-52-5
MF:C13H14ClN3
MW:247.723361492157
MDL:MFCD01476123
CID:40048
PubChem ID:738389
Update Time:2024-10-26

7-Chloro-4-(piperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-4-(piperazin-1-yl)quinoline
    • 7-CHLORO-4-(1-PIPERAZINYL)QUINOLINE
    • 7-chloro-4-piperazin-1-ylquinoline
    • 7-chloro-4-piperazin-1-yl-quinoline
    • 7-chloro-4-piperazinoquinoline
    • 7-Chloro-4-piperazinylquinoline
    • MLS000049580
    • Quinoline, 7-chloro-4-(1-piperazinyl)-
    • 9JZN0X101D
    • (7-chloro-4-quinolyl)piperazine
    • 7-chloranyl-4-piperazin-1-yl-quinoline
    • SMR000076122
    • 1-(7-Chloroquinolin-4-yl)piperazine
    • Piperaquine Impurity I
    • Chloroquinolinylpiperazine
    • Oprea1_754690
    • cid_73
    • 7-Chloro-4-(1-piperazinyl)quinoline (ACI)
    • 1-(7-Chloro-4-quinolyl)piperazine
    • 4-(1-Piperazinyl)-7-chloroquinoline
    • 4-(7-Chloro-4-quinolyl)-piperazine
    • CS-0034950
    • EN300-29379
    • BB 0216369
    • AKOS000200388
    • FT-0621386
    • HMS2368H05
    • 7-chloro-4-piperazin-1-yl-quinoline, AldrichCPR
    • cid_738389
    • 7-chloro-4-piperazino-quinoline
    • BRD-K55354661-001-04-2
    • J-519209
    • 837-52-5
    • UNII-9JZN0X101D
    • SCHEMBL2253710
    • BDBM56192
    • HY-W020111
    • FS-2848
    • HMS1699O08
    • AM20061869
    • DTXSID50353336
    • 7-chloro-4-(piperazin-1-yl)-quinoline
    • A840644
    • Z57394156
    • 7-chloro-4-(piperazine-1-yl)quinoline
    • SY017765
    • PD158357
    • CHEMBL236696
    • MFCD01476123
    • SDCCGMLS-0012643.P002
    • DS-0497
    • DNXNPMDUDGUXOB-UHFFFAOYSA-N
    • DB-075974
    • ALBB-005730
    • STK171908
    • DTXCID60304399
    • MDL： MFCD01476123
    • Inchi： 1S/C13H14ClN3/c14-10-1-2-11-12(9-10)16-4-3-13(11)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2
    • InChI Key： DNXNPMDUDGUXOB-UHFFFAOYSA-N
    • SMILES： ClC1C=C2N=CC=C(C2=CC=1)N1CCNCC1

Computed Properties

  • Exact Mass: 247.08800
  • Monoisotopic Mass: 247.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Melting Point: 113-116 ºC
  • Boiling Point: 433.5°C at 760 mmHg
  • PSA: 28.16000
  • LogP: 2.69160

7-Chloro-4-(piperazin-1-yl)quinoline Security Information

7-Chloro-4-(piperazin-1-yl)quinoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Chloro-4-(piperazin-1-yl)quinoline Pricemore >>

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7-Chloro-4-(piperazin-1-yl)quinoline Production Method

Production Method 1

612-61-3 612-61-3
837-52-5 837-52-5
Reaction Conditions
1.1 3 - 6 h, 80 - 100 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Synthesis, in vitro antimalarial activity and cytotoxicity of novel 4-aminoquinolinyl-chalcone amides
Smit, Frans J.; et al, Bioorganic & Medicinal Chemistry, 2014, 22(3), 1128-1138

Production Method 2

98519-65-4 98519-65-4
837-52-5 837-52-5
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Potassium carbonate Solvents: N-Methyl-2-pyrrolidone ;  4 h, 135 °C
Reference
Arylpiperazines displaying preferential potency against chloroquine-resistant strains of the malaria parasite Plasmodium falciparum
Molyneaux, Carrie-Anne; et al, Biochemical Pharmacology, 2005, 71(1-2), 61-68

Production Method 3

86-99-7 86-99-7
837-52-5 837-52-5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  6 h, rt → reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, cooled
2.1 Solvents: Isopropanol ;  16 h, 90 °C
Reference
Synthesis, antituberculosis studies and biological evaluation of new quinoline derivatives carrying 1,2,4-oxadiazole moiety
Shruthi, T. G.; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(1), 97-102

Production Method 4

3412-99-5 3412-99-5
837-52-5 837-52-5
Reaction Conditions
1.1 4 h, 240 °C; 240 °C → rt
1.2 Solvents: Hexane ;  15 min, rt
2.1 Reagents: Phosphorus oxychloride ;  6 h, rt → reflux; reflux → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
3.1 Solvents: Isopropanol ;  rt; 16 h, 90 °C
Reference
Design, synthesis and study of antibacterial and antitubercular activity of quinoline hydrazone hybrids
Shruthi, T. G.; et al, Heterocyclic Communications, 2020, 26(1), 137-147

Production Method 5

3412-99-5 3412-99-5
837-52-5 837-52-5
Reaction Conditions
1.1 Reagents: Hexane Solvents: 1,1′-Biphenyl, mixt. with 1,1′-oxybis[benzene] ;  15 min, rt
2.1 Reagents: Phosphorus oxychloride ;  6 h, rt → reflux; reflux → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, cooled
3.1 Solvents: Isopropanol ;  16 h, 90 °C
Reference
Synthesis, antituberculosis studies and biological evaluation of new quinoline derivatives carrying 1,2,4-oxadiazole moiety
Shruthi, T. G.; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(1), 97-102

Production Method 6

86-98-6 86-98-6
837-52-5 837-52-5
Reaction Conditions
1.1 Solvents: Isopropanol ;  20 h, reflux
Reference
Design and synthesis of quinoline-pyrimidine inspired hybrids as potential plasmodial inhibitors
Kayamba, Francis; et al, European Journal of Medicinal Chemistry, 2021, 217,

Production Method 7

837-52-5 837-52-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  3 h
Reference
Synthesis of hydroxypiperaquine, an antimalarial drug
Thai, Hoang; et al, Tap Chi Hoa Hoc, 2007, 45(3), 279-283

Production Method 8

837-52-5 837-52-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  3 h
Reference
Investigation on the synthesis of piperaquine, a component of the antimalarial drug artekin
Nguyen, Van Hung; et al, Tap Chi Hoa Hoc, 2005, 43(3), 357-360

Production Method 9

7755-92-2 7755-92-2
86-98-6 86-98-6
837-52-5 837-52-5
Reaction Conditions
1.1 Solvents: Toluene ;  12 h, reflux
2.1 Reagents: Hydrochloric acid Solvents: Water ;  3 h
Reference
Synthesis of hydroxypiperaquine, an antimalarial drug
Thai, Hoang; et al, Tap Chi Hoa Hoc, 2007, 45(3), 279-283

Production Method 10

7755-92-2 7755-92-2
86-98-6 86-98-6
837-52-5 837-52-5
Reaction Conditions
1.1 Solvents: Toluene
2.1 Reagents: Hydrochloric acid Solvents: Methanol ;  3 h
Reference
Investigation on the synthesis of piperaquine, a component of the antimalarial drug artekin
Nguyen, Van Hung; et al, Tap Chi Hoa Hoc, 2005, 43(3), 357-360

Production Method 11

86-99-7 86-99-7
837-52-5 837-52-5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  6 h, rt → reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
2.1 Solvents: Isopropanol ;  rt; 16 h, 90 °C
Reference
Design, synthesis and study of antibacterial and antitubercular activity of quinoline hydrazone hybrids
Shruthi, T. G.; et al, Heterocyclic Communications, 2020, 26(1), 137-147

Production Method 12

87-13-8 87-13-8
837-52-5 837-52-5
Reaction Conditions
1.1 4 h, 110 °C; 110 °C → rt
1.2 Solvents: Hexane ;  15 min, rt
2.1 4 h, 240 °C; 240 °C → rt
2.2 Solvents: Hexane ;  15 min, rt
3.1 Reagents: Phosphorus oxychloride ;  6 h, rt → reflux; reflux → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
4.1 Solvents: Isopropanol ;  rt; 16 h, 90 °C
Reference
Design, synthesis and study of antibacterial and antitubercular activity of quinoline hydrazone hybrids
Shruthi, T. G.; et al, Heterocyclic Communications, 2020, 26(1), 137-147

Production Method 13

87-13-8 87-13-8
837-52-5 837-52-5
Reaction Conditions
1.1 Solvents: Diethyl (ethoxymethylene)malonate ;  4 h, 110 °C
2.1 Reagents: Hexane Solvents: 1,1′-Biphenyl, mixt. with 1,1′-oxybis[benzene] ;  15 min, rt
3.1 Reagents: Phosphorus oxychloride ;  6 h, rt → reflux; reflux → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, cooled
4.1 Solvents: Isopropanol ;  16 h, 90 °C
Reference
Synthesis, antituberculosis studies and biological evaluation of new quinoline derivatives carrying 1,2,4-oxadiazole moiety
Shruthi, T. G.; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(1), 97-102

7-Chloro-4-(piperazin-1-yl)quinoline Raw materials

7-Chloro-4-(piperazin-1-yl)quinoline Preparation Products

7-Chloro-4-(piperazin-1-yl)quinoline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:837-52-5)7-Chloro-4-(piperazin-1-yl)quinoline
Order Number:LE11166
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:837-52-5)7-Chloro-4-(piperazin-1-yl)quinoline
Order Number:A10100
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:09
Price ($):405.0/667.0/1313.0
Email:sales@amadischem.com

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837-52-5 (7-Chloro-4-(piperazin-1-yl)quinoline) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:837-52-5)7-Chloro-4-(piperazin-1-yl)quinoline
LE11166
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:837-52-5)7-Chloro-4-(piperazin-1-yl)quinoline
A10100
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):405.0/667.0/1313.0
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